N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(2-furylmethyl)amine

• Molecular Formula: C15H18ClNO3
• Molecular Weight: 295.76 g/mol
• IUPAC Name: N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]-1-(furan-2-yl)methanamine
• InChI: InChI=1S/C15H18ClNO3/c1-3-19-15-11(7-12(16)8-14(15)18-2)9-17-10-13-5-4-6-20-13/h4-8,17H,3,9-10H2,1-2H3
• InChI Key: UFPPLXWNUNNEPE-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNCC2=CC=CO2)Cl)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1OC)Cl)CNCC2=CC=CO2

Description

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(2-furylmethyl)amine, also known as FE-2-011A, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FE-2-011A is a small molecule that belongs to the class of benzylamine compounds and has been found to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(2-furylmethyl)amine is not fully understood. However, it has been suggested that this compound exerts its biological activities by targeting various molecular pathways. For example, this compound has been found to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation and immunity. This compound has also been shown to inhibit the activity of the PI3K/Akt pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit inflammation, and modulate the immune response. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(2-furylmethyl)amine has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been found to have low toxicity, making it a safe compound for use in animal studies. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(2-furylmethyl)amine. One area of research is the development of this compound analogs with improved solubility and bioavailability. Another area of research is the investigation of this compound in combination with other drugs for the treatment of cancer and viral infections. Furthermore, the potential use of this compound in the treatment of neurodegenerative diseases warrants further investigation. Overall, this compound has shown great promise as a therapeutic agent and further research is needed to fully understand its potential.

Synthesis Methods

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(2-furylmethyl)amine can be synthesized using a multi-step process. The first step involves the reaction of 5-chloro-2-ethoxy-3-methoxybenzaldehyde with N-(2-furylmethyl)amine in the presence of a base. This reaction results in the formation of an intermediate compound, which is then reduced using a reducing agent such as sodium borohydride. The final product, this compound, is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(2-furylmethyl)amine has been extensively studied for its potential therapeutic applications. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia. It has also been found to be effective against viral infections such as HIV and hepatitis C.